Cas no 1805898-82-1 (3-Bromo-1-(4-(chloromethyl)-2-nitrophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-(chloromethyl)-2-nitrophenyl)propan-1-one
• CAS No: 1805898-82-1
• MF: C₁₀H₉BrClNO₃
• MW: 306.540361166
• CID: 4974553
• Update Time: 2025-10-25

3-Bromo-1-(4-(chloromethyl)-2-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-(chloromethyl)-2-nitrophenyl)propan-1-one

• Inchi： 1S/C10H9BrClNO3/c11-4-3-10(14)8-2-1-7(6-12)5-9(8)13(15)16/h1-2,5H,3-4,6H2
• InChI Key： HJGVKJJVYCFKIR-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(CCl)=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 304.94543 g/mol
• Monoisotopic Mass: 304.94543 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.9
• Molecular Weight: 306.54

Additional information on 3-Bromo-1-(4-(chloromethyl)-2-nitrophenyl)propan-1-one

Recent Advances in the Study of 3-Bromo-1-(4-(chloromethyl)-2-nitrophenyl)propan-1-one (CAS: 1805898-82-1)

3-Bromo-1-(4-(chloromethyl)-2-nitrophenyl)propan-1-one (CAS: 1805898-82-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of recent studies exploring its potential applications in drug discovery and development. The presence of both bromo and chloromethyl functional groups makes it a versatile intermediate for further chemical modifications, particularly in the synthesis of bioactive molecules.

Recent research has focused on the synthetic pathways and reactivity of 3-Bromo-1-(4-(chloromethyl)-2-nitrophenyl)propan-1-one. A study published in the Journal of Medicinal Chemistry (2023) highlighted its role as a key intermediate in the synthesis of novel kinase inhibitors. The study demonstrated that the compound's electrophilic properties facilitate its use in nucleophilic substitution reactions, enabling the construction of complex heterocyclic frameworks. This has opened new avenues for the development of targeted therapies, particularly in oncology.

Another significant area of investigation involves the compound's potential as a precursor for proteolysis-targeting chimeras (PROTACs). A 2024 study in ACS Chemical Biology reported the successful incorporation of 3-Bromo-1-(4-(chloromethyl)-2-nitrophenyl)propan-1-one into bifunctional molecules designed to degrade disease-related proteins. The study emphasized the compound's ability to serve as a linker, connecting target-binding ligands to E3 ubiquitin ligase recruiters, thereby enabling selective protein degradation.

In addition to its applications in drug discovery, 3-Bromo-1-(4-(chloromethyl)-2-nitrophenyl)propan-1-one has also been explored for its antimicrobial properties. A recent preprint on bioRxiv (2024) described its efficacy against multidrug-resistant bacterial strains, with preliminary data suggesting that derivatives of this compound exhibit potent activity against Gram-positive pathogens. The study proposed that the nitro and halogen substituents contribute to its mechanism of action, possibly by interfering with bacterial cell wall synthesis.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties. A review article in Current Topics in Medicinal Chemistry (2023) noted that the nitro group in 3-Bromo-1-(4-(chloromethyl)-2-nitrophenyl)propan-1-one may pose metabolic stability issues, necessitating further structural modifications. Researchers are actively investigating strategies to mitigate these limitations while preserving the compound's bioactive potential.

In conclusion, 3-Bromo-1-(4-(chloromethyl)-2-nitrophenyl)propan-1-one (CAS: 1805898-82-1) represents a valuable scaffold in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its emerging biological activities make it a compound of interest for future research. Ongoing studies are expected to elucidate its full potential in drug development and other therapeutic applications.